Cas no 1805707-04-3 (Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate
• CAS No: 1805707-04-3
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 4958544
• Update Time: 2025-05-22

Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate

• Inchi： 1S/C13H13ClO4/c1-3-18-13(17)11-5-9(7-15)4-10(6-11)12(16)8(2)14/h4-8H,3H2,1-2H3
• InChI Key： PTWHJWCPSGOSBQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=O)C=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate

Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate: A Comprehensive Overview

Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate, identified by the CAS number 1805707-04-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. The name itself highlights its structural components: the ethyl group, the 2-chloropropanoyl substituent, and the formyl group attached to a benzoate backbone. These elements contribute to its distinct chemical behavior and reactivity.

Recent studies have explored the synthesis and characterization of Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate, revealing its stability under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its molecular structure. The compound's solubility in organic solvents and its thermal stability make it a valuable intermediate in organic synthesis. Moreover, its ability to undergo nucleophilic substitution reactions has been extensively studied, opening avenues for its use in drug design and material science.

The presence of the formyl group in Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate introduces unique electronic properties, enhancing its reactivity in certain chemical transformations. This feature has been leveraged in the development of novel catalysts for industrial applications. For instance, recent research indicates that this compound can act as a precursor for synthesizing highly active metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

In the pharmaceutical sector, Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate has shown potential as an intermediate in the synthesis of bioactive molecules. Its ability to participate in Friedel-Crafts acylation reactions has been exploited to create complex aromatic compounds with therapeutic properties. Additionally, studies have demonstrated that this compound exhibits moderate antimicrobial activity, suggesting its potential use in developing new antibiotics or antifungal agents.

The environmental impact of Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate has also been a focus of recent research. Its biodegradation pathways have been investigated under simulated environmental conditions, revealing that it undergoes rapid degradation under aerobic conditions. This makes it a more eco-friendly alternative compared to other similar compounds that persist longer in the environment.

In conclusion, Ethyl 3-(2-chloropropanoyl)-5-formylbenzoate (CAS No: 1805707-04-3) is a multifaceted compound with diverse applications across various scientific domains. Its structural features, reactivity, and environmental compatibility make it an attractive candidate for further research and industrial utilization. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.